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Compound of Interest

Compound Name: Methalthiazide

Cat. No.: B1615768

Disclaimer: The following information is intended for research purposes only by qualified
professionals. It is not intended for human or veterinary use. Please consult relevant safety
data sheets (SDS) before handling any chemical compounds. The user of this information
assumes all risks associated with its use. It is highly likely that the user request for
"Methalthiazide" was a misspelling of "Methyclothiazide," a well-documented thiazide diuretic.
All information provided herein pertains to Methyclothiazide.

Introduction

Methyclothiazide is a thiazide diuretic used in research to study its effects on hypertension and
edema.[1] It functions by inhibiting the Na+/Cl- cotransporter in the distal convoluted tubule of
the nephron, leading to increased excretion of sodium, chloride, and water.[2] This document
provides detailed application notes and protocols for the preparation and use of
Methyclothiazide solutions in a research setting.

Chemical and Physical Properties

A summary of the key chemical and physical properties of Methyclothiazide is provided in the
table below. This information is crucial for accurate solution preparation and storage.
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Property Value

6-chloro-3-(chloromethyl)-2-methyl-3,4-dihydro-

Chemical Name 2H-1,2,4-benzothiadiazine-7-sulfonamide 1,1-
dioxide

Molecular Formula CoH11CI2N304S2

Molecular Weight 360.23 g/mol

CAS Number 135-07-9

Appearance White to practically white crystalline powder[3]

Melting Point ~225 °C[4]

- Water: Very slightly soluble[4]- DMSO:
Solubility Soluble- Ethanol: Slightly soluble- Methanol:
Sparingly soluble

) Store at room temperature, protected from light
Storage (Solid) and moisture

Store at -20°C for short-term storage (up to 1
Storage (Solutions) year) or -80°C for long-term storage (up to 2

years). Avoid repeated freeze-thaw cycles.

Experimental Protocols
Preparation of Methyclothiazide Stock Solutions

For In Vitro Experiments:

A high-concentration stock solution in an organic solvent is typically prepared for in vitro studies
and then diluted to the final desired concentration in the cell culture medium.

Materials:
» Methyclothiazide powder

¢ Dimethyl sulfoxide (DMSO), sterile-filtered
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« Sterile microcentrifuge tubes or vials
o Calibrated analytical balance

» Vortex mixer

Protocol:

» Weighing: Accurately weigh the desired amount of Methyclothiazide powder using a
calibrated analytical balance in a chemical fume hood. For example, to prepare a 10 mM
stock solution, weigh 3.60 mg of Methyclothiazide.

o Dissolution: Add the appropriate volume of DMSO to the weighed Methyclothiazide to
achieve the desired concentration. For a 10 mM stock solution, dissolve 3.60 mg in 1 mL of
DMSO.

e Mixing: Vortex the solution thoroughly until the Methyclothiazide is completely dissolved.
Gentle warming (e.g., in a 37°C water bath) may be used to aid dissolution, but avoid
excessive heat.

» Sterilization (Optional): If required for your specific cell culture application, the stock solution
can be sterilized by passing it through a 0.22 pum syringe filter.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C or -80°C,
protected from light.

For In Vivo Experiments:

For in vivo studies, the formulation of Methyclothiazide will depend on the route of
administration (e.g., oral gavage, intraperitoneal injection). A suspension is often required due
to the low aqueous solubility of Methyclothiazide.

Materials:

o Methyclothiazide powder
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Vehicle (e.g., 0.5% wi/v carboxymethylcellulose (CMC) in sterile water, 10% DMSO + 40%
PEG300 + 5% Tween-80 + 45% Saline)

Sterile tubes

Homogenizer or sonicator

Calibrated analytical balance

Protocol for Oral Gavage Suspension (Example):

Weighing: Weigh the required amount of Methyclothiazide powder.

e Vehicle Preparation: Prepare the chosen vehicle. For a 0.5% CMC solution, dissolve 0.5 g of
CMC in 100 mL of sterile water. Stir until a homogenous suspension is formed.

e Suspension Preparation: Add a small amount of the vehicle to the Methyclothiazide powder
to form a paste. Gradually add the remaining vehicle while continuously mixing or
homogenizing to ensure a uniform suspension. Sonication can also be used to aid in
creating a fine suspension.

o Administration: Administer the suspension to the animals immediately after preparation to
ensure uniform dosing. Continuously stir the suspension during the dosing period to prevent
settling.
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Experimental Workflow: Methyclothiazide Solution Preparation

In Vitro In Vivo (Oral Gavage)
Weigh Methyclothiazide Weigh Methyclothiazide Prepare Vehicle (e.g., 0.5% CMC)
: ~ S
Dissolve in DMSO Create Paste with Vehicle
; :
Vortex to Dissolve Gradually Add Vehicle & Homogenize
; i
Sterile Filter (0.22 um) Administer Immediately

:

Aliquot and Store at -80°C
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Methyclothiazide Solution Preparation Workflow

Quantitative Data

The following tables summarize quantitative data from various research studies investigating

the effects of Methyclothiazide.

Table 1: In Vitro Effects of Methyclothiazide
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Experimental
Model

Concentration

Effect Reference

Aortic rings from SHR

Decreased maximal
vasoconstrictive effect

of norepinephrine by

100 uM -
rats 59% and arginine
vasopressin by
32.3%.
Reduced Ca?*
o contracture in a high-
Aortic rings from SHR i
100 pM K+, Caz*+-free solution,
rats
with a maximal
reduction of 90.4%.
Unlikely to
significantly inhibit
Human OAT1- o
hOAT1 at clinically
transfected HEK-293 ICs0 > 100-200 pM
relevant plasma
cells )
concentrations (<1-10
uM).
Unlikely to
significantly inhibit
Human OAT3- -
hOAT3 at clinically
transfected HEK-293 ICs0 > 100-200 uM
I relevant plasma
cells

concentrations (<1-10
UM).

Table 2: In Vivo Effects of Methyclothiazide
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. Route of
Animal Model Dosage o . Effect Reference
Administration
Attenuated the
Dahl salt- )
7 weeks in development of

sensitive (DS) o Oral ,
drinking water salt-induced
rats .
hypertension.
Treatment of
Adult Human 2.5to 5 mg once )
_ Oral mild to moderate
(Hypertension) a day )
hypertension.
Adjunctive
Adult Human 2.5t0 10 mg
Oral treatment of
(Edema) once a day

edema.

Signaling Pathway

The primary mechanism of action of Methyclothiazide is the inhibition of the Na+/Cl-

cotransporter (NCC) in the distal convoluted tubule of the kidney. This leads to a cascade of

downstream effects resulting in diuresis and a reduction in blood pressure.
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Mechanism of Action of Methyclothiazide

Methyclothiazide
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Methyclothiazide's Primary Signaling Pathway

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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